Cas no 338778-09-9 (3-(4-Chlorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile)

3-(4-Chlorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile is a specialized heterocyclic compound featuring an isothiazole core functionalized with a chlorobenzylthio group and a nitrile moiety. Its molecular structure imparts unique reactivity, making it valuable in synthetic organic chemistry, particularly in the development of agrochemicals and pharmaceuticals. The presence of the chlorobenzylthio substituent enhances its potential as an intermediate for cross-coupling reactions or further derivatization. The nitrile group offers additional versatility for nucleophilic additions or cyclizations. This compound exhibits stability under standard handling conditions, ensuring reliable performance in research and industrial applications. Its well-defined structure and functional groups make it a useful building block for designing biologically active molecules or advanced materials.

3-(4-Chlorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile structure

338778-09-9 structure

Product Name:3-(4-Chlorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile

CAS No:338778-09-9

MF:

MW:

CID:4647849

Update Time:2025-05-30

3-(4-Chlorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-(4-Chlorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile

3-(4-Chlorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C157170-25mg	3-[(4-Chlorobenzyl)sulfanyl]-5-methyl-4-isothiazolecarbonitrile	338778-09-9		25mg	$ 230.00	2022-06-06
TRC	C157170-50mg	3-[(4-Chlorobenzyl)sulfanyl]-5-methyl-4-isothiazolecarbonitrile	338778-09-9		50mg	$ 380.00	2022-06-06
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00901228-1g	3-{[(4-chlorophenyl)methyl]sulfanyl}-5-methyl-1,2-thiazole-4-carbonitrile	338778-09-9	90%	1g	￥4193.0	2023-04-07
A2B Chem LLC	AI74747-1mg	3-{[(4-chlorophenyl)methyl]sulfanyl}-5-methyl-1,2-thiazole-4-carbonitrile	338778-09-9	>90%	1mg	$201.00	2024-04-20
A2B Chem LLC	AI74747-5mg	3-{[(4-chlorophenyl)methyl]sulfanyl}-5-methyl-1,2-thiazole-4-carbonitrile	338778-09-9	>90%	5mg	$214.00	2024-04-20
A2B Chem LLC	AI74747-10mg	3-{[(4-chlorophenyl)methyl]sulfanyl}-5-methyl-1,2-thiazole-4-carbonitrile	338778-09-9	>90%	10mg	$240.00	2024-04-20
A2B Chem LLC	AI74747-500mg	3-{[(4-chlorophenyl)methyl]sulfanyl}-5-methyl-1,2-thiazole-4-carbonitrile	338778-09-9	>90%	500mg	$720.00	2024-04-20
A2B Chem LLC	AI74747-1g	3-{[(4-chlorophenyl)methyl]sulfanyl}-5-methyl-1,2-thiazole-4-carbonitrile	338778-09-9	>90%	1g	$1295.00	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1646330-1mg	3-((4-Chlorobenzyl)thio)-5-methylisothiazole-4-carbonitrile	338778-09-9	98%	1mg	￥509.00	2024-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1646330-5mg	3-((4-Chlorobenzyl)thio)-5-methylisothiazole-4-carbonitrile	338778-09-9	98%	5mg	￥627.00	2024-05-18

3-(4-Chlorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile Related Literature

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2. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
3. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-(4-Chlorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile

3-(4-Chlorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile: A Comprehensive Overview

The compound with CAS No. 338778-09-9, known as 3-(4-Chlorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in advanced chemical synthesis and material engineering.

3-(4-Chlorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile is characterized by its complex molecular structure, which includes a sulfanyl group attached to a chlorobenzyl moiety and an isothiazole ring substituted with a methyl group and a cyano group. The presence of these functional groups imparts the compound with distinctive chemical reactivity and physical properties, making it a valuable component in the development of novel materials and compounds.

Recent studies have highlighted the potential of 3-(4-Chlorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile in the field of organic synthesis, particularly in the construction of bioactive molecules and advanced materials. Researchers have explored its role as an intermediate in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals, agrochemicals, and specialty chemicals.

The synthesis of CAS No. 338778-09-9 involves a multi-step process that typically begins with the preparation of the isothiazole core, followed by functionalization with the sulfanyl and chlorobenzyl groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

In terms of applications, 3-(4-Chlorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile has shown promise in the development of advanced materials, such as high-performance polymers and nanomaterials. Its ability to form stable covalent bonds with other functional groups makes it an ideal candidate for use in polymer chemistry and materials science.

Moreover, this compound has been investigated for its potential use in drug delivery systems due to its unique solubility properties and ability to interact with biological systems. Studies have demonstrated that CAS No. 338778-09-9 can serve as a versatile platform for the design of drug delivery vehicles, offering improved stability and controlled release profiles.

The environmental impact of 3-(4-Chlorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile has also been a topic of recent research interest. Scientists have evaluated its biodegradability and toxicity profiles under various conditions, providing valuable insights into its safe handling and disposal.

In conclusion, CAS No. 338778-09-9, or 3-(4-Chlorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile, represents a significant advancement in organic chemistry, offering diverse applications across multiple disciplines. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in the development of innovative chemical products and technologies.